Cas no 57468-45-8 (undecahelicene)
undecahelicene structure
Product Name:undecahelicene
CAS No:57468-45-8
MF:C46H26
MW:578.698651790619
CID:1604618
PubChem ID:143469
Update Time:2025-04-21
undecahelicene Chemical and Physical Properties
Names and Identifiers
-
- undecahelicene
- Bisbenzo(5,6)phenanthro(3,4-c:4',3'-g)phenanthrene
- Bisbenzo[5,6]phenanthro[3,4-c:4',3'-g]phenanthrene
- 57468-45-8
- DTXSID00206080
-
- Inchi: 1S/C46H26/c1-3-7-37-27(5-1)9-11-29-13-15-31-17-19-33-21-23-35-25-26-36-24-22-34-20-18-32-16-14-30-12-10-28-6-2-4-8-38(28)40(30)42(32)44(34)46(36)45(35)43(33)41(31)39(29)37/h1-26H
- InChI Key: BWVBAFLXLKBSEB-UHFFFAOYSA-N
- SMILES: C12C(C=CC3=CC=C4C=CC5C=CC6C=CC=CC=6C=5C4=C13)=CC=C1C=CC3=CC=C4C=CC5C=CC6C=CC=CC=6C=5C4=C3C=21
Computed Properties
- Exact Mass: 578.20358
- Monoisotopic Mass: 578.203450829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 46
- Rotatable Bond Count: 0
- Complexity: 1020
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
undecahelicene Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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